Cas no 203585-45-9 (L-Tyrosine,O-(4-hydroxyphenyl)-3,5-diiodo-, methyl ester)

L-Tyrosine,O-(4-hydroxyphenyl)-3,5-diiodo-, methyl ester Properties

Names and Identifiers

• L-Tyrosine,O-(4-hydroxyphenyl)-3,5-diiodo-, methyl ester
• 3,5-diiodo-L-thyronine methyl ester
• 3,5-Dijod-L-thyronin-methylester
• O-(4-HYDROXYPHENYL)-3,5-DIIODO-L-TYROSINE METHYL ESTER
• (S)-Methyl 2-amino-3-(4-(4-hydroxyphenoxy)-3,5-diiodophenyl)propanoate
• METHYL (2S)-2-AMINO-3-[4-(4-HYDROXYPHENOXY)-3,5-DIIODOPHENYL]PROPANOATE
• L-Tyrosine,o-(4-hydroxyphenyl)-3,5-diiodo-,methyl ester
• 203585-45-9
• SCHEMBL7599255
• O-methyl-3,5-diiodo-l-thyronine
• ZNUQUHHTCGWFOR-AWEZNQCLSA-N
• +Expand

• InChIKey： ZNUQUHHTCGWFOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H15I2NO4/c1-22-16(21)14(19)8-9-6-12(17)15(13(18)7-9)23-11-4-2-10(20)3-5-11/h2-7,14,20H,8,19H2,1H3
• SMILES： COC(C(CC1C=C(I)C(OC2C=CC(O)=CC=2)=C(I)C=1)N)=O

Computed Properties

• Exact Mass: 538.90900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 538.90905g/mol
• Heavy Atom Count: 23
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• LogP: 4.13680
• PSA: 81.78000